N-[3-(propionylamino)propyl]isonicotinamide

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: N-[3-(propanoylamino)propyl]pyridine-4-carboxamide
• InChI: InChI=1S/C12H17N3O2/c1-2-11(16)14-6-3-7-15-12(17)10-4-8-13-9-5-10/h4-5,8-9H,2-3,6-7H2,1H3,(H,14,16)(H,15,17)
• InChI Key: PPYDYZAGTFEBJY-UHFFFAOYSA-N
• SMILES: CCC(=O)NCCCNC(=O)C1=CC=NC=C1

Description

N-[3-(propionylamino)propyl]isonicotinamide is a chemical compound that has been widely studied in scientific research due to its potential therapeutic applications. This compound is also known as SPPIN and is a derivative of isonicotinamide. SPPIN has been shown to have various biochemical and physiological effects, making it a promising candidate for future drug development.

Mechanism of Action

The mechanism of action of SPPIN is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways involved in cancer cell growth and proliferation. SPPIN has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
SPPIN has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in cancer cell growth, including topoisomerase II and protein kinase C. Additionally, SPPIN has been shown to induce apoptosis, or programmed cell death, in cancer cells. In terms of its neuroprotective effects, SPPIN has been shown to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of SPPIN is its potential therapeutic applications in cancer and neurological disorders. Additionally, SPPIN is relatively easy to synthesize and can be purified for use in further research. However, one limitation of SPPIN is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on SPPIN. One area of research could be to further elucidate its mechanism of action and identify specific targets for its anti-cancer and neuroprotective effects. Additionally, future research could focus on optimizing the synthesis of SPPIN and developing more potent derivatives. Finally, in vivo studies could be conducted to evaluate the safety and efficacy of SPPIN for potential clinical use.

Synthesis Methods

The synthesis of SPPIN involves the reaction of isonicotinamide with propionyl chloride and then with 3-aminopropylamine. This reaction produces N-[3-(propionylamino)propyl]isonicotinamide, which can be purified and used for further research.

Scientific Research Applications

SPPIN has been studied extensively for its potential therapeutic applications. One of the main areas of research has been in the treatment of cancer. Studies have shown that SPPIN has anti-cancer properties and can inhibit the growth of cancer cells in vitro. Additionally, SPPIN has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.